Cas no 68676-58-4 (Cev-8-ene-3,6,20-triol; (3α,5α,6β,20β,25α)-form)

Cev-8-ene-3,6,20-triol; (3α,5α,6β,20β,25α)-form structure
68676-58-4 structure
Product Name:Cev-8-ene-3,6,20-triol; (3α,5α,6β,20β,25α)-form
CAS No:68676-58-4
MF:C27H43NO3
MW:429.635228395462
CID:523296
Update Time:2024-03-01

Cev-8-ene-3,6,20-triol; (3α,5α,6β,20β,25α)-form Chemical and Physical Properties

Names and Identifiers

    • Cevane-3,6,20-triol,8,9-didehydro-, (3a,5a,6b,25a)- (9CI)
    • (5α,25α)-8,9-Didehydrocevane-3α,6β,20-triol
    • Edpetisidine
    • CID 101316936
    • Cevane-3,6,20-triol, 8,9-didehydro-, (3α,5α,6β,25α)- (9CI)
    • Cev-8-ene-3,6,20-triol; (3α,5α,6β,20β,25α)-form
    • Inchi: 1S/C27H43NO3/c1-15-4-7-25-27(3,31)21-6-5-17-18(20(21)14-28(25)13-15)11-22-19(17)12-24(30)23-10-16(29)8-9-26(22,23)2/h15-18,20-21,23-25,29-31H,4-14H2,1-3H3/t15-,16-,17-,18-,20+,21+,23-,24-,25+,26-,27?/m1/s1
    • InChI Key: GMZIMBTYRUMGQP-DSEWAQRHSA-N
    • SMILES: OC1(C)[C@@H]2CC[C@@H](C)CN2C[C@@H]2[C@@H]1CC[C@H]1C3C[C@H]([C@H]4C[C@@H](CC[C@]4(C)C=3C[C@@H]21)O)O

Computed Properties

  • Exact Mass: 429.324
  • Monoisotopic Mass: 429.324
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 0
  • Complexity: 780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.9
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk